Cas no 2034228-44-7 (1-1-(1-benzothiophen-3-yl)propan-2-yl-3-ethylurea)

• Product Name: 1-1-(1-benzothiophen-3-yl)propan-2-yl-3-ethylurea
• CAS No: 2034228-44-7
• MF: C₁₄H₁₈N₂OS
• MW: 262.370522022247
• CID: 6106412
• PubChem ID: 122246581
• Update Time: 2025-06-11

1-1-(1-benzothiophen-3-yl)propan-2-yl-3-ethylurea Chemical and Physical Properties

Names and Identifiers

• 1-1-(1-benzothiophen-3-yl)propan-2-yl-3-ethylurea
• 1-(1-(benzo[b]thiophen-3-yl)propan-2-yl)-3-ethylurea
• AKOS032463830
• F6571-5987
• 1-[1-(1-benzothiophen-3-yl)propan-2-yl]-3-ethylurea
• 2034228-44-7

• Inchi： 1S/C14H18N2OS/c1-3-15-14(17)16-10(2)8-11-9-18-13-7-5-4-6-12(11)13/h4-7,9-10H,3,8H2,1-2H3,(H2,15,16,17)
• InChI Key： MUSXNCJQUYZSGK-UHFFFAOYSA-N
• SMILES： S1C=C(C2C=CC=CC1=2)CC(C)NC(NCC)=O

Computed Properties

• Exact Mass: 262.11398438g/mol
• Monoisotopic Mass: 262.11398438g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 69.4Ų

Additional information on 1-1-(1-benzothiophen-3-yl)propan-2-yl-3-ethylurea

Comprehensive Overview of 1-(1-(1-Benzothiophen-3-yl)propan-2-yl)-3-ethylurea (CAS No. 2034228-44-7)

1-(1-(1-Benzothiophen-3-yl)propan-2-yl)-3-ethylurea (CAS No. 2034228-44-7) is a synthetic organic compound with a unique molecular structure that combines a benzothiophene core with a urea functional group. This compound has garnered significant attention in pharmaceutical and materials science research due to its potential applications in drug discovery and advanced material development. The presence of the benzothiophene moiety, a heterocyclic aromatic system, contributes to its intriguing electronic and binding properties, making it a subject of interest for researchers exploring novel bioactive molecules.

In recent years, the scientific community has shown increasing interest in urea derivatives and benzothiophene-based compounds, driven by their versatility in medicinal chemistry. 1-(1-(1-Benzothiophen-3-yl)propan-2-yl)-3-ethylurea exemplifies this trend, as its structure allows for potential interactions with biological targets such as enzymes and receptors. Researchers are particularly intrigued by its possible role in modulating protein-protein interactions, a hot topic in drug development for diseases like cancer and neurodegenerative disorders. The compound's ethylurea side chain further enhances its solubility and bioavailability, key factors in pharmacokinetic optimization.

The synthesis and characterization of CAS No. 2034228-44-7 involve sophisticated organic chemistry techniques, including multi-step reactions and advanced purification methods. Analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC are typically employed to confirm its purity and structural integrity. These methodologies align with current Good Manufacturing Practices (cGMP) standards, ensuring the compound's suitability for research applications. The growing demand for high-purity specialty chemicals in academic and industrial laboratories has positioned this compound as a valuable reagent for exploratory studies.

From a materials science perspective, the benzothiophene unit in 1-(1-(1-Benzothiophen-3-yl)propan-2-yl)-3-ethylurea offers interesting possibilities for organic electronic applications. The compound's conjugated system and potential for π-π stacking interactions make it a candidate for investigation in organic semiconductors or photovoltaic materials. This aligns with the global push toward sustainable energy solutions and the search for novel organic electronic materials that can complement or replace traditional silicon-based technologies.

Safety and handling of CAS No. 2034228-44-7 follow standard laboratory protocols for organic compounds. While not classified as hazardous under current regulations, proper personal protective equipment (PPE) including gloves and safety glasses is recommended when handling this material. Researchers are advised to consult the compound's Safety Data Sheet (SDS) for specific storage and handling guidelines, particularly regarding temperature sensitivity and moisture protection to maintain its stability over time.

The commercial availability of 1-(1-(1-Benzothiophen-3-yl)propan-2-yl)-3-ethylurea through specialty chemical suppliers has facilitated its adoption in various research programs. Pricing and packaging options typically cater to both small-scale academic researchers and larger industrial purchasers, with quantities ranging from milligrams to kilograms. The compound's shelf life and storage conditions are important considerations for procurement specialists, especially those working in drug discovery pipelines where batch-to-batch consistency is critical.

Future research directions for CAS No. 2034228-44-7 may explore its potential as a building block for more complex molecular architectures or investigate its biological activity profile through high-throughput screening. The compound's structural features make it amenable to further chemical modifications, allowing medicinal chemists to explore structure-activity relationships (SAR) around the benzothiophene-urea scaffold. Such studies could lead to the development of novel therapeutic agents or functional materials with tailored properties.

In conclusion, 1-(1-(1-Benzothiophen-3-yl)propan-2-yl)-3-ethylurea represents an interesting case study in modern chemical research, bridging pharmaceutical and materials science applications. Its unique combination of a benzothiophene core with a urea functionality offers multiple avenues for scientific exploration, reflecting current trends in interdisciplinary research. As the scientific community continues to seek novel compounds with diverse applications, this molecule stands as a testament to the creativity and innovation driving contemporary chemical discovery.